Cas no 54798-87-7 (2-(Pentylthio)thiophene)

• Product Name: 2-(Pentylthio)thiophene
• CAS No: 54798-87-7
• MF: C₉H₁₄S₂
• MW: 186.337460041046
• CID: 2185542
• PubChem ID: 575668
• Update Time: 2025-04-21

2-(Pentylthio)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(Pentylthio)thiophene
• 2-pentylsulfanylthiophene
• 2-(Pentylthio)-thiophene
• SCHEMBL9724074
• 2-(Pentylsulfanyl)thiophene #
• DTXCID80292860
• 1-(2-Thienyl)-1-thiahexane
• Thiophene, 2-(pentylthio)-
• DB-312904
• 54798-87-7
• DTXSID20341780

• Inchi： 1S/C9H14S2/c1-2-3-4-7-10-9-6-5-8-11-9/h5-6,8H,2-4,7H2,1H3
• InChI Key： PMOLPBAEMHMCKW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CCCCC

Computed Properties

• Exact Mass: 186.05369279g/mol
• Monoisotopic Mass: 186.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers